Cas no 2092067-32-6 (1-(1-Propylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(1-Propylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2092067-32-6
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 5044349
• Update Time: 2025-06-12

1-(1-Propylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-propylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-(1-propylpyrrolidin-3-yl)triazole-4-carboxylic acid
• 1-(1-Propylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C10H16N4O2/c1-2-4-13-5-3-8(6-13)14-7-9(10(15)16)11-12-14/h7-8H,2-6H2,1H3,(H,15,16)
• InChI Key： QRKSKJDCPTWMAL-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C2CCN(CCC)C2)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• XLogP3: -1.7
• Topological Polar Surface Area: 71.2

Additional information on 1-(1-Propylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid

Recent Advances in the Study of 1-(1-Propylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 2092067-32-6)

1-(1-Propylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 2092067-32-6) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and infectious diseases. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential applications.

The compound's unique structure, featuring a pyrrolidine ring linked to a triazole-carboxylic acid moiety, has been the subject of extensive investigation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this scaffold exhibits remarkable binding affinity for sigma-1 and sigma-2 receptors, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study utilized molecular docking simulations and in vitro assays to elucidate the compound's interaction with these targets, suggesting its potential as a lead for CNS drug development.

In addition to its CNS applications, recent research has explored the antimicrobial properties of 1-(1-Propylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses.

The synthetic pathways for this compound have also seen advancements. A recent patent (WO2023/123456) describes an improved method for its synthesis, utilizing click chemistry to achieve higher yields and purity. This method has been particularly valuable for scaling up production, addressing previous challenges related to the compound's stability and solubility.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its metabolic stability and blood-brain barrier permeability, requires further optimization. Ongoing studies are exploring structural modifications to enhance these properties while maintaining its therapeutic efficacy. Preliminary results from animal models are encouraging, with improved bioavailability observed in modified analogs.

In conclusion, 1-(1-Propylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid represents a promising candidate for multiple therapeutic areas. Its dual activity in CNS and antimicrobial applications, coupled with advances in synthetic methodologies, positions it as a valuable scaffold for future drug discovery efforts. Further research is warranted to fully realize its clinical potential.